N,5-diisopropyl-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide
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Description
N,5-diisopropyl-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C16H22N4O2 and its molecular weight is 302.378. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Triazole derivatives are noted for their broad spectrum of applications in medicinal as well as diagnostic areas due to their auspicious biological profile. For instance, the study on 4-(2-fluorophenyl)-3-(3-methoxybenzyl)-1H-1,2,4-triazole-5(4H)-one highlights the synthetic approach and characterization, including crystal structure and DFT calculations, alongside its moderate inhibitory potential against acetylcholinesterase and α-glucosidase, suggesting utility in addressing Alzheimer's and diabetic diseases (Saleem et al., 2018).
Corrosion Inhibition
The inhibition performance of triazole derivatives on mild steel in hydrochloric acid medium showcases the potential of these compounds in corrosion control. A specific study on 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole demonstrates significant efficiency in preventing acidic corrosion, supported by electrochemical impedance spectroscopy and potentiodynamic polarization techniques. This highlights the triazole moiety's potential in developing new corrosion inhibitors with high efficiency and selectivity (Bentiss et al., 2009).
Antimicrobial Activities
Research on triazole derivatives also extends to antimicrobial applications, where compounds synthesized from ester ethoxycarbonylhydrazones and primary amines showed good to moderate activities against test microorganisms. This suggests triazoles' role in developing new antimicrobial agents, contributing to pharmaceutical research in addressing various infections (Bektaş et al., 2010).
Anticancer Activity
Another vital area of application is in anticancer research, where 1-(4-methoxyphenyl)-N-substituted phenyl-1H-1,2,3-triazole-4-carboxamide derivatives were synthesized and evaluated against breast cancer cell lines. Some compounds exhibited promising cytotoxicity, suggesting the potential of triazole derivatives in developing novel anticancer agents (Shinde et al., 2022).
Properties
IUPAC Name |
1-(4-methoxyphenyl)-N,5-di(propan-2-yl)triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N4O2/c1-10(2)15-14(16(21)17-11(3)4)18-19-20(15)12-6-8-13(22-5)9-7-12/h6-11H,1-5H3,(H,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAEYSNFQJQXLOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(N=NN1C2=CC=C(C=C2)OC)C(=O)NC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.